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Compound of Interest

Compound Name: Rediocide A

Cat. No.: B15592781 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a culture of safety. This guide provides essential, immediate

safety and logistical information for the proper disposal of Rediocide A, a potent insecticidal

agent. Adherence to these procedures is critical to ensure personal safety and environmental

protection.

Understanding the Chemical Profile and Hazards
A thorough understanding of the chemical properties and associated hazards of Rediocide A is

the foundation of its safe handling and disposal.

Chemical and Physical Properties of Rediocide A
The following table summarizes the key quantitative data for Rediocide A.

Property Value Source

Molecular Formula C44H58O13 PubChem

Molecular Weight 794.9 g/mol PubChem

CAS Number 280565-85-7 DC Chemicals
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Rediocide A presents significant health and environmental risks that necessitate careful

handling at all stages, including disposal.

Hazard Class GHS Classification
Precautionary
Statement Code

Hazard Statement

Acute Oral Toxicity Category 4 H302 Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400
Very toxic to aquatic

life.

Chronic Aquatic

Toxicity
Category 1 H410

Very toxic to aquatic

life with long lasting

effects.

Rediocide A Disposal Workflow
The following diagram outlines the mandatory, step-by-step procedure for the safe disposal of

Rediocide A waste.
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Step 1: Immediate Actions & PPE

Step 2: Waste Segregation & Containment

Step 3: Decontamination

Step 4: Storage & Disposal

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Segregate Rediocide A Waste:
- Solid Waste (e.g., contaminated tips, gloves)

- Liquid Waste (e.g., unused solutions)

Proceed to
Segregation

Use Designated, Labeled, Leak-Proof
Hazardous Waste Containers

Contain

Keep Waste Containers Securely Closed

Secure

Decontaminate all glassware and equipment
 in contact with Rediocide A

After handling,
 proceed to

decontamination

Collect rinsate as hazardous liquid waste

Contain rinsate

Store waste in a designated, secure area
away from incompatible materials

Store with
other waste

Arrange for pickup by a licensed
hazardous waste disposal service

Schedule
Disposal

Complete all required waste disposal documentation

Finalize

Click to download full resolution via product page

Workflow for the safe disposal of Rediocide A.
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Detailed Experimental Protocols for Disposal
The proper disposal of Rediocide A is a critical final step in the experimental workflow. The

following procedures provide detailed, step-by-step guidance. Note: Information regarding the

specific decomposition products of Rediocide A is not readily available. Therefore, chemical

neutralization in the laboratory is not recommended. The primary disposal method must be

through a certified hazardous waste management company.

Personal Protective Equipment (PPE)
Before handling any Rediocide A waste, it is mandatory to wear appropriate PPE to minimize

the risk of exposure. This includes, at a minimum:

Gloves: Chemical-resistant gloves (nitrile is a suitable option).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A clean, buttoned lab coat.

Waste Segregation and Containerization
Proper segregation of waste streams is essential for safe and compliant disposal.

Solid Waste: All solid materials contaminated with Rediocide A, such as pipette tips, gloves,

weigh boats, and contaminated bench paper, must be collected in a designated, leak-proof

hazardous waste container. The container must be clearly labeled as "Hazardous Waste:

Rediocide A."

Liquid Waste: Unused or spent solutions containing Rediocide A must be collected in a

separate, leak-proof, and shatter-resistant hazardous waste container. This container must

also be clearly labeled "Hazardous Waste: Rediocide A" and should indicate the solvent

system used.

Sharps: Any sharps (needles, scalpels, etc.) contaminated with Rediocide A must be

disposed of in a designated sharps container that is also labeled as hazardous waste.

Decontamination of Laboratory Equipment
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All non-disposable equipment, such as glassware, stir bars, and spatulas, that has come into

contact with Rediocide A must be decontaminated.

Initial Rinse: Rinse the equipment with a small amount of the solvent used in the experiment

to dissolve any residual Rediocide A. This initial rinsate is considered hazardous and must

be collected in the designated liquid hazardous waste container for Rediocide A.

Secondary Wash: Wash the equipment thoroughly with an appropriate laboratory detergent

and water.

Final Rinse: Rinse the equipment with deionized water.

Storage of Hazardous Waste
Designated containers for Rediocide A waste must be stored in a secure, well-ventilated area,

away from incompatible materials. The storage area should be clearly marked as a hazardous

waste accumulation point.

Final Disposal Procedure
The ultimate disposal of Rediocide A waste must be conducted by a licensed and approved

hazardous waste disposal company.[1][2]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Ensure all waste containers are properly labeled and sealed before the scheduled pickup.

Complete all necessary paperwork as required by your institution and the waste disposal

company. This documentation is crucial for regulatory compliance and tracking the waste

from "cradle-to-grave."

Given that Rediocide A is classified as very toxic to aquatic life, under no circumstances

should it be disposed of down the drain or in regular trash.[2] Improper disposal can lead to

significant environmental damage and regulatory penalties.[1] By adhering to these stringent

disposal protocols, you contribute to a safer laboratory environment and the preservation of our

ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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